Cas no 847729-63-9 (tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate
• CAS No: 847729-63-9
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD18642762
• CID: 835442
• PubChem ID: 59462304
• Update Time: 2025-11-02

tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-1-(4-cyanophenyl)ethyl]-, 1,1-dimethylethyl ester
• (S)-TERT-BUTYL 1-(4-CYANOPHENYL)ETHYLCARBAMATE
• N-tert-butyl-N-[(1S)-1-(4-cyanophenyl)ethyl]carbamate
• SYCYTDVODOGBBU-JTQLQIEISA-N
• tert-Butyl [(1S)-1-(4-cyanophenyl)ethyl]carbamate
• (S)-TERT-BUTYL1-(4-CYANOPHENYL)ETHYLCARBAMATE
• tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate
• 1,1-Dimethylethyl N-[(1S)-1-(4-cyanophenyl)ethyl]carbamate (ACI)
• Carbamic acid, [(1S)-1-(4-cyanophenyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
• (S)-tert-Butyl (1-(4-cyanophenyl)ethyl)carbamate
• tert-Butyl-N-[(1S)-1-(4-cyanophenyl)ethyl]carbamate
• CS-13403
• CS-M0649
• 847729-63-9
• DB-248100
• TERT-BUTYL N-[(1S)-1-(4-CYANOPHENYL)ETHYL]CARBAMATE
• A1-31449
• AKOS037649702
• SCHEMBL8172182
• EN300-12442283

• MDL： MFCD18642762
• Inchi： 1S/C14H18N2O2/c1-10(16-13(17)18-14(2,3)4)12-7-5-11(9-15)6-8-12/h5-8,10H,1-4H3,(H,16,17)/t10-/m0/s1
• InChI Key： SYCYTDVODOGBBU-JTQLQIEISA-N
• SMILES： [C@@H](C1C=CC(C#N)=CC=1)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.12900
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1
• XLogP3: 2.5

Experimental Properties

• PSA: 67.16000
• LogP: 2.06308

Additional information on tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate

Comprehensive Guide to tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate (CAS No. 847729-63-9): Properties, Applications, and Market Insights

tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate (CAS No. 847729-63-9) is a specialized chiral intermediate widely used in pharmaceutical synthesis and fine chemical production. This compound, characterized by its tert-butyl carbamate group and 4-cyanophenyl moiety, plays a critical role in asymmetric synthesis, particularly in the development of optically active pharmaceuticals. Its unique structural features make it a valuable building block for drug discovery and medicinal chemistry applications.

The growing demand for enantiomerically pure compounds in the pharmaceutical industry has significantly increased interest in intermediates like tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate. Researchers and manufacturers frequently search for information about its synthetic routes, purification methods, and scale-up processes, reflecting the compound's importance in modern drug development. Recent advances in chiral technology and green chemistry have further enhanced its relevance in contemporary research.

From a chemical perspective, tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate demonstrates excellent stability under standard storage conditions, making it practical for laboratory and industrial use. The tert-butyloxycarbonyl (Boc) protecting group provides selective protection for amines, while the cyano functionality offers versatile transformation possibilities. These characteristics have led to its application in various multi-step synthetic pathways for biologically active molecules.

In the pharmaceutical sector, this compound serves as a key intermediate for several therapeutic classes, including CNS-active drugs and enzyme inhibitors. The chiral purity of tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate is particularly crucial, as it directly impacts the efficacy and safety profile of final drug products. Quality control parameters such as enantiomeric excess and chemical purity are therefore critical specifications for manufacturers.

The market for chiral intermediates like tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate has shown steady growth, driven by increasing demand for single-enantiomer drugs. Industry analysts project continued expansion in this sector, particularly in regions with strong generic drug manufacturing capabilities. Recent supply chain challenges have also prompted pharmaceutical companies to seek reliable sources of high-quality pharmaceutical intermediates, creating opportunities for specialized chemical suppliers.

From a regulatory standpoint, proper handling and documentation of tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate are essential for compliance with GMP standards and ICH guidelines. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed when working with this compound. Material Safety Data Sheets (MSDS) provide detailed information about handling, storage, and disposal requirements.

Research into novel applications of tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate continues to expand, with recent studies exploring its potential in catalysis and material science. The compound's versatility makes it a subject of interest in academic and industrial research settings alike. As synthetic methodologies evolve, particularly in flow chemistry and continuous processing, the production efficiency of such intermediates is expected to improve significantly.

For purchasers and researchers evaluating tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability. The compound is typically supplied in various quantities, from gram-scale for research purposes to kilogram quantities for commercial production. Proper storage in cool, dry conditions helps maintain its stability over extended periods.

The future outlook for tert-butyl N-(1S)-1-(4-cyanophenyl)ethylcarbamate remains positive, with anticipated growth in demand from both innovator pharmaceutical companies and generic drug manufacturers. As the industry continues to emphasize quality-by-design principles and cost-effective synthesis, intermediates with well-characterized properties like this compound will maintain their strategic importance in pharmaceutical development pipelines.